Cas no 1805543-56-9 (4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile
• CAS No: 1805543-56-9
• MF: C₉H₇F₂IN₂
• MW: 308.066560983658
• CID: 4893310
• Update Time: 2025-05-24

4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H7F2IN2/c1-5-6(9(10)11)4-8(12)14-7(5)2-3-13/h4,9H,2H2,1H3
• InChI Key： DTIXMTSGIFKPMK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile

Introduction to 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile (CAS No. 1805543-56-9)

4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile (CAS No. 1805543-56-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, featuring a pyridine core substituted with a difluoromethyl group, an iodo atom, a methyl group, and an acetonitrile moiety, represents a versatile building block for the synthesis of more complex molecules. The presence of multiple functional groups makes it a valuable intermediate in the development of novel therapeutic agents and pesticides.

The difluoromethyl group is particularly noteworthy, as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in medicinal chemistry, where modifications at the difluoromethyl position can significantly influence the pharmacokinetic properties of small molecules. In recent years, there has been a surge in research focusing on the incorporation of fluorinated aromatic systems into bioactive compounds, driven by their demonstrated efficacy in improving drug-like properties such as lipophilicity and metabolic resistance.

Similarly, the iodo substituent on the pyridine ring adds another layer of reactivity, making this compound amenable to further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are cornerstone techniques in modern organic synthesis, enabling the construction of complex molecular architectures with precision. The combination of an electron-deficient pyridine ring and an electrophilic iodine atom provides an ideal platform for such transformations, which are crucial for generating novel heterocyclic compounds with potential biological activity.

The methyl group at the 3-position of the pyridine ring further contributes to the compound's structural diversity, influencing its electronic properties and spatial arrangement. This substitution pattern is not arbitrary but is often strategically employed to modulate interactions with biological targets. For instance, methyl groups can enhance solubility or alter binding preferences in protein receptors, which are critical factors in drug design.

The terminal acetonitrile group serves as both a protecting group and a reactive handle. Acetonitrile is known for its ability to participate in various chemical transformations, including nucleophilic additions and condensation reactions, making it a versatile component in synthetic protocols. Additionally, the nitrile functionality can be further modified through hydrolysis or reduction to introduce other functional groups, expanding the synthetic possibilities of this compound.

In the context of current research trends, 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile finds relevance in several cutting-edge areas. One notable domain is the development of kinase inhibitors, where fluorinated pyridines have been shown to improve binding affinity and selectivity against target enzymes. For example, recent studies have demonstrated that compounds incorporating difluoromethyl groups exhibit enhanced potency against tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The structural features of this compound make it a promising candidate for designing next-generation kinase inhibitors with improved pharmacological profiles.

Another emerging application lies in the field of antiviral research. The unique electronic distribution induced by the combination of fluorine atoms and iodine substituents can influence viral protease inhibition or integrase strand transfer inhibition mechanisms. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain viral enzymes by modulating key interactions within the active site. This potential has spurred interest among researchers seeking novel antiviral strategies.

Furthermore, agrochemical applications are being explored due to the compound's ability to serve as a precursor for herbicides and fungicides. The presence of multiple reactive sites allows for the synthesis of structurally diverse agrochemicals with tailored biological activities. For instance, modifications at the difluoromethyl or acetonitrile positions could lead to compounds that effectively target plant pathogens or inhibit weed growth while maintaining environmental safety.

The synthesis of 4-(Difluoromethyl)-6-iodo-3-methylpyridine-2-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at specific positions on the pyridine ring followed by selective substitution or protection strategies. The introduction of the difluoromethyl group may be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods depending on synthetic feasibility and desired yield optimization.

In terms of handling and storage, this compound should be kept under inert conditions to prevent degradation due to moisture or air exposure. Standard laboratory practices for handling sensitive organic compounds should be followed, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, it is always advisable to consult safety data sheets (SDS) provided by manufacturers for detailed handling guidelines.

The growing interest in this compound underscores its significance as a synthetic intermediate with broad applicability across multiple industries. As research progresses, new methodologies for its preparation and utilization are likely to emerge, further solidifying its role in advancing chemical biology and medicinal chemistry.